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Introduction & Pharmacological Context
[Val5]-Angiotensin II (also known as Valine angiotensin II or Bovine Angiotensin II) is a highly

potent, synthetic octapeptide hormone that functions as an agonist for the Angiotensin II Type 1

(AT1) and Type 2 (AT2) receptors[1]. While the human and rat endogenous sequence contains

an isoleucine at position 5 (Ile5), the substitution with valine (Val5) in this variant maintains

identical biological and immunoreactive properties across most mammalian species[1][2].

In experimental pharmacology, [Val5]-Angiotensin II is heavily utilized to study the renin-

angiotensin system, stimulate intracellular calcium release, and induce vasoconstriction or

cellular remodeling[2][3]. Because peptides are inherently susceptible to degradation,

aggregation, and surface adsorption, proper reconstitution and storage are critical to ensuring

reproducible dose-response curves.
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Parameter Value

Nomenclature [Val5]-Angiotensin II; 5-L-Valine angiotensin II

CAS Number 58-49-1[4][5]

Peptide Sequence
Asp-Arg-Val-Tyr-Val-His-Pro-Phe (DRVYVHPF)

[4][5]

Molecular Weight 1032.15 g/mol [5][6]

Primary Solubility
Freely soluble in H₂O (≥ 100 mg/mL / 96.89

mM)[2][7]

Form Lyophilized powder (reversibly hygroscopic)[1]

Mechanistic Grounding: AT1 Receptor Activation
To understand the downstream effects of the peptide stock you are preparing, it is essential to

map its primary signaling cascade. Upon binding to the AT1 receptor, [Val5]-Angiotensin II

triggers a Gq-protein coupled pathway, leading to the rapid cleavage of membrane

phospholipids and subsequent calcium mobilization.
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Figure 1: Angiotensin II AT1 receptor-mediated intracellular signaling pathway.
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Preparation Methodology
The following protocol is designed as a self-validating system to prevent common modes of

peptide failure: mass loss during opening, incomplete solvation, and plasticware adsorption.

Step-by-Step Reconstitution Protocol
Thermal Equilibration: Action: Before opening the vial, allow the lyophilized peptide to

equilibrate to room temperature (RT) in a desiccator for at least 30 minutes. Causality: [Val5]-

Angiotensin II is reversibly hygroscopic[1]. Opening a cold vial in a humid laboratory

environment causes atmospheric water to condense onto the powder. This degrades the

peptide via hydrolysis and artificially inflates the mass, leading to inaccurate molarity

calculations.

Pre-Centrifugation: Action: Centrifuge the sealed vial at 10,000 × g for 60 seconds.

Causality: Lyophilized powders disperse onto the walls and cap during transit. Centrifugation

consolidates the pellet at the bottom of the vial, preventing aerosolization or loss of mass

upon opening.

Primary Solvent Addition: Action: Add the required volume of sterile ultra-pure water (ddH₂O)

to achieve your target primary stock concentration (e.g., 1 mM to 10 mM). Causality: [Val5]-

Angiotensin II is freely soluble in water up to 100 mg/mL[2]. Using pure water rather than a

buffered saline solution for the primary stock prevents premature buffer salt precipitation,

which can occur at high peptide concentrations.

Solvation and Sonication: Action: Vortex gently. If visual particulates remain, sonicate the vial

in a water bath for 1 to 2 minutes. Causality: Hydrophobic residues in the sequence (Val, Tyr,

Phe) can cause transient intermolecular micro-aggregation. Brief ultrasonic treatment

provides the mechanical energy necessary to disrupt these hydrophobic interactions without

denaturing the short peptide[2].

Aliquoting for Storage: Action: Divide the primary stock into single-use aliquots using low-

protein-binding microcentrifuge tubes. Causality: Peptides have a high surface-area-to-

volume ratio in small aliquots. Standard polypropylene tubes will adsorb the hydrophobic

residues, drastically reducing the effective concentration of the stock. Low-bind tubes

mitigate this risk.
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Stock Solution Dilution Volumes
Use the following table to determine the exact volume of sterile ddH₂O required to reconstitute

specific masses of[Val5]-Angiotensin II into standard molarities[2].

Target Molarity
Volume for 1 mg
Mass

Volume for 5 mg
Mass

Volume for 10 mg
Mass

1 mM 0.9689 mL (968.9 µL) 4.8443 mL 9.6885 mL

5 mM 0.1938 mL (193.8 µL) 0.9689 mL 1.9377 mL

10 mM 0.0969 mL (96.9 µL) 0.4844 mL 0.9689 mL
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1. Equilibration
Bring vial to RT in desiccator

2. Centrifugation
10,000 x g for 60s

3. Solvent Addition
Add sterile ddH2O

4. Solvation
Vortex & Sonicate (1-2 min)

5. Aliquoting
Dispense into low-bind tubes

6. Storage
Store at -80°C (up to 6 months)
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Figure 2: Workflow for reconstituting and storing [Val5]-Angiotensin II stock solutions.
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Critical Handling & Storage Guidelines
Avoid Freeze-Thaw Cycles: Repeated freezing and thawing induces oxidative damage and

structural degradation of susceptible residues (like His or Tyr). Single-use aliquots are strictly

required. When stored at -80°C, the sealed stock solution is stable for up to 6 months; at

-20°C, it is stable for 1 month[2].

Preparation of Working Solutions: When diluting the primary aqueous stock down to working

concentrations (nM to µM range) for in vitro assays, you must dilute the peptide into an

assay-specific buffer containing a carrier protein (e.g., 0.1% Bovine Serum Albumin)[3]. At

low concentrations, the carrier protein occupies the hydrophobic binding sites on standard

plasticware and glass, preventing the [Val5]-Angiotensin II from adsorbing to the walls and

causing a precipitous drop in actual assay concentration.

References
Source: peptide.
Product Name ： Angiotensin II 5-valine Synonyms ： Valine ...
Angiotensin II 5-valine (Synonyms - MedchemExpress.
Source: fujifilm.
Source: thermofisher.
Source: fda.
Source: gla.ac.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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